Cas no 42553-65-1 (Crocin)

• Product Name: Crocin
• CAS No: 42553-65-1
• MF: C₄₄H₆₄O₂₄
• MW: 976.964576721191
• MDL: MFCD11044877
• CID: 55585
• PubChem ID: 24850428
• Update Time: 2025-04-18

Crocin Chemical and Physical Properties

Names and Identifiers

• Crocin
• BETA-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
• B-D-GLUCOPYRANOSE, 6-O-BETA-D-GLUCOPYRANOSYL-, 1,1'-[(ALL-E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE]
• GARDENIN
• CROCETIN BIS(GENTIOBIOSYL) ESTER
• CROCETIN DIGENTIOBIOSYL ESTER
• CROCIN GARDENIA FRUIT EXTRACT
• ALPHA-CROCIN
• Crocin (Gardenia Fruits Extract)
• Crocin I
• CROCIN(AS)
• CROCIN(RG)
• Crocetin digentiobiose ester
• Crocetin Digentiobiosyl Ester (Gardenia Fruits Extract)
• α-Crocin
• Crocetin digentibiose ester
• Gardenia Yellow
• Crocin 1
• Crocine
• crocin-1
• all-trans-Crocetin di-beta-D-gentiobiosyl ester
• 877GWI46C2
• Crocin-I
• Crocin A
• Bis(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl) 8,8'-diapo-psi,psi-carotenedioate
• Saffron
• crocetin di-gentiobiose ester
• beta-D-Glucopyranose, 6-O-beta-D-glu
• CCG-270600
• S4758
• Q-100473
• MFCD11044877
• 42553-65-1
• AKOS025311578
• bis[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] (2E,4E,6E,8E,10Z,12E,14Z)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
• AKOS040757681
• Natural red 1
• crocetin di-beta-D-gentiobiose ester
• ?-Crocin
• Crocetin; (all-E)-form, [β-D-Glucopyranosyl-(1->6)-β-D-glucopyranosyl] diester
• crocetin digentiobioside
• Natural yellow 19
• C.I. 75100
• trans-crocetin bis(beta-D-gentiobiosyl) ester
• bis(beta-D-gentiobiosyl) crocetin
• Natural yellow 6
• Crocin 4

• MDL： MFCD11044877
• Inchi： 1S/C44H64O24/c1-19(11-7-13-21(3)39(59)67-43-37(57)33(53)29(49)25(65-43)17-61-41-35(55)31(51)27(47)23(15-45)63-41)9-5-6-10-20(2)12-8-14-22(4)40(60)68-44-38(58)34(54)30(50)26(66-44)18-62-42-36(56)32(52)28(48)24(16-46)64-42/h5-14,23-38,41-58H,15-18H2,1-4H3/b6-5+,11-7+,12-8+,19-9-,20-10+,21-13-,22-14+/t23-,24-,25-,26-,27-,28-,29-,30-,31+,32+,33+,34+,35-,36-,37-,38-,41-,42-,43+,44+/m1/s1
• InChI Key： SEBIKDIMAPSUBY-AUBKFWJSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC(/C(=C/C=C/C(=C/C=C/C=C(/C)\C=C\C=C(\C)/C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O2)O)O)O)/C)/C)=O)O1)O)O)O)O)O)O
• BRN： 6473367

Computed Properties

• Exact Mass: 976.37900
• Monoisotopic Mass: 976.37875290 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 68
• Rotatable Bond Count: 20
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.5
• Molecular Weight: 977.0
• Topological Polar Surface Area: 391

Experimental Properties

• Color/Form: Powder
• Density: 1.4800
• Melting Point: 186° (effervescence)
• Boiling Point: 1174.7°C at 760 mmHg
• Solubility: Freely soluble in hot water, giving an orange-colored solution /Di-gentiobiose ester/
• PSA: 391.20000
• LogP: -5.22520
• Merck: 2589
• Solubility: It is soluble in water to form a transparent yellow solution, soluble in ethanol and propylene glycol, insoluble in oil.

Crocin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：1-8-10
• RTECS：HL7380000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances